2-adamantyl(2-nitrobenzyl)amine

• IUPAC Name: N-[(2-nitrophenyl)methyl]adamantan-2-amine
• InChI: InChI=1S/C17H22N2O2/c20-19(21)16-4-2-1-3-13(16)10-18-17-14-6-11-5-12(8-14)9-15(17)7-11/h1-4,11-12,14-15,17-18H,5-10H2
• InChI Key: OPAIDXBKFDKJEL-UHFFFAOYSA-N
• Canonical SMILES: C1C2CC3CC1CC(C2)C3NCC4=CC=CC=C4[N+](=O)[O-]
• Molecular Formula: C17H22N2O2
• DSSTOX Substance ID: DTXSID701192376
• Molecular Weight: 286.37 g/mol
• CAS No.: 355382-77-3

Description

2-adamantyl(2-nitrobenzyl)amine is a useful research compound. Its molecular formula is C17H22N2O2 and its molecular weight is 286.37 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 286.168127949 g/mol and the complexity rating of the compound is 378. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Ultrasonic Activation in Synthesis

The synthesis of various adamantane derivatives, including those related to 2-adamantyl(2-nitrobenzyl)amine, has been enhanced using ultrasonic activation. This method improves the reaction efficiency and reduces the reaction time significantly compared to traditional thermal activation methods (Moiseev, Ovchinnikov, & Shadrikova, 2011).

Photoaffinity Labeling and Crosslinking

This compound and its derivatives are utilized in photoaffinity labeling and crosslinking of biomolecules, playing a crucial role in drug discovery, chemical biology, and protein engineering. This application leverages the photoreactive properties of these compounds for selective binding to target molecules (Wang et al., 2020).

Novel Schiff Bases and Amides

Synthesis and research on this compound derivatives have led to the creation of novel Schiff bases and amides. These compounds are synthesized through condensation reactions and are potential candidates for biological applications (Zurabishvili et al., 2015).

Electrophilic Aromatic Substitution

In a study exploring the electrophilic aromatic substitution reactions, this compound derivatives played a significant role in understanding the solvent effects on these reactions. This research has implications for the synthesis and modification of complex organic molecules (Fujio et al., 1995).

Nucleophilic Substitution

The reactions involving this compound and similar compounds with nitrosobenzenes were studied for nucleophilic substitution, providing insights into the synthesis of ortho-nitrosoanilines. These findings contribute to understanding the chemical behavior of tertiary alkyl groups in organic synthesis (Lipilin et al., 1999).

Catalysis in Organic Synthesis

In a study on arylpalladium complexes, derivatives of this compound were used to understand the mechanisms of catalysis in organic synthesis. This research aids in developing new catalysts and enhancing reaction efficiencies (Stambuli, Bühl, & Hartwig, 2002).

Bioreductive Prodrug Triggers

Research on bioreductive prodrugs has utilized this compound derivatives to study the kinetics of fragmentation in carbamates. These studies contribute significantly to the design and development of more efficient drug delivery systems (Hay et al., 1999).